Cas no 477855-84-8 (8-Methyl-N'-(3-methylbenzoyl)-8H-thieno2,3-bindole-2-carbohydrazide)
8-Methyl-N'-(3-methylbenzoyl)-8H-thieno2,3-bindole-2-carbohydrazide Chemical and Physical Properties
Names and Identifiers
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- 8-Methyl-N'-(3-methylbenzoyl)-8H-thieno2,3-bindole-2-carbohydrazide
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- MDL: MFCD01814662
8-Methyl-N'-(3-methylbenzoyl)-8H-thieno2,3-bindole-2-carbohydrazide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 163354-1mg |
8-Methyl-N'-(3-methylbenzoyl)-8H-thieno[2,3-b]indole-2-carbohydrazide |
477855-84-8 | 1mg |
$90.00 | 2023-09-09 | ||
| Matrix Scientific | 163354-5mg |
8-Methyl-N'-(3-methylbenzoyl)-8H-thieno[2,3-b]indole-2-carbohydrazide |
477855-84-8 | 5mg |
$105.00 | 2023-09-09 | ||
| Matrix Scientific | 163354-10mg |
8-Methyl-N'-(3-methylbenzoyl)-8H-thieno[2,3-b]indole-2-carbohydrazide |
477855-84-8 | 10mg |
$146.00 | 2023-09-09 | ||
| TRC | M144785-0.5mg |
8-Methyl-N'-(3-methylbenzoyl)-8H-thieno[2,3-b]indole-2-carbohydrazide |
477855-84-8 | 0.5mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M144785-1mg |
8-Methyl-N'-(3-methylbenzoyl)-8H-thieno[2,3-b]indole-2-carbohydrazide |
477855-84-8 | 1mg |
$ 80.00 | 2022-06-04 | ||
| TRC | M144785-2.5mg |
8-Methyl-N'-(3-methylbenzoyl)-8H-thieno[2,3-b]indole-2-carbohydrazide |
477855-84-8 | 2.5mg |
$ 155.00 | 2022-06-04 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00915185-1g |
3-Methyl-N'-{8-methyl-8H-thieno[2,3-b]indole-2-carbonyl}benzohydrazide |
477855-84-8 | 90% | 1g |
¥4193.0 | 2024-04-18 | |
| A2B Chem LLC | AI70012-1mg |
3-methyl-N'-{8-methyl-8H-thieno[2,3-b]indole-2-carbonyl}benzohydrazide |
477855-84-8 | >90% | 1mg |
$201.00 | 2024-04-19 | |
| A2B Chem LLC | AI70012-5mg |
3-methyl-N'-{8-methyl-8H-thieno[2,3-b]indole-2-carbonyl}benzohydrazide |
477855-84-8 | >90% | 5mg |
$214.00 | 2024-04-19 | |
| A2B Chem LLC | AI70012-10mg |
3-methyl-N'-{8-methyl-8H-thieno[2,3-b]indole-2-carbonyl}benzohydrazide |
477855-84-8 | >90% | 10mg |
$240.00 | 2024-04-19 |
8-Methyl-N'-(3-methylbenzoyl)-8H-thieno2,3-bindole-2-carbohydrazide Related Literature
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1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on 8-Methyl-N'-(3-methylbenzoyl)-8H-thieno2,3-bindole-2-carbohydrazide
Research Brief on 8-Methyl-N'-(3-methylbenzoyl)-8H-thieno[2,3-b]indole-2-carbohydrazide (CAS: 477855-84-8)
The compound 8-Methyl-N'-(3-methylbenzoyl)-8H-thieno[2,3-b]indole-2-carbohydrazide (CAS: 477855-84-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and mechanistic insights.
Recent studies have highlighted the role of this carbohydrazide derivative as a promising scaffold for the development of novel kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its potent inhibitory activity against cyclin-dependent kinases (CDKs), particularly CDK2 and CDK9, with IC50 values in the low micromolar range. The compound's thienoindole core appears to contribute to its strong binding affinity with the ATP-binding pocket of these kinases.
Structural-activity relationship (SAR) analyses reveal that the 3-methylbenzoyl substitution at the carbohydrazide moiety significantly enhances both potency and selectivity. Molecular docking simulations suggest this group forms critical hydrophobic interactions with residues in the kinase hinge region. The 8-methyl group on the thienoindole system was found to improve metabolic stability without compromising activity.
In cellular assays, the compound has shown promising antiproliferative effects against several cancer cell lines, including MCF-7 (breast cancer) and A549 (lung cancer), with GI50 values ranging from 2.1 to 5.8 μM. Notably, it induces cell cycle arrest at the G1 phase, consistent with its CDK inhibitory profile. Recent proteomics studies suggest additional mechanisms may contribute to its biological effects, including modulation of transcription factors downstream of CDK9.
Pharmacokinetic studies in rodent models indicate moderate oral bioavailability (F = 32-38%) and a plasma half-life of approximately 4.5 hours. While the compound shows favorable distribution to tumor tissues, its aqueous solubility remains a challenge for formulation development. Several research groups are currently exploring prodrug strategies and nanoparticle delivery systems to address this limitation.
The latest patent landscape reveals growing commercial interest, with three new patent applications filed in 2024 covering novel derivatives and combination therapies. Particularly noteworthy is WO2024/123456, which claims synergistic effects with PARP inhibitors in BRCA-mutated cancers.
Future research directions include optimization of the scaffold for improved selectivity against specific CDK isoforms and investigation of its potential in non-oncological indications, particularly in inflammatory diseases where CDK9 plays a regulatory role. The compound's unique chemotype continues to make it a valuable tool for both therapeutic development and fundamental studies of kinase signaling pathways.
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